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Cat. No.: B1276170
Get Quote
Introduction

2-Bromo-3-phenylpropanenitrile, a bifunctional molecule of significant interest in synthetic
organic chemistry, serves as a versatile building block for a wide array of more complex
molecular architectures. Its structure, featuring a reactive bromine atom alpha to a nitrile group
and adjacent to a benzyl moiety, allows for a diverse range of chemical transformations. This
guide provides a comprehensive overview of its chemical properties, synthesis, reactivity, and
safe handling protocols, tailored for researchers and professionals in chemical synthesis and
drug development.

Chemical Identity and Nomenclature

o |IUPAC Name: 2-Bromo-3-phenylpropanenitrile
e Synonyms: a-Bromo-f3-phenylpropionitrile
e CAS Number: 62448-27-5[1][2]

¢ Molecular Formula: CoHsBrN[1]
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e Molecular Weight: 210.07 g/mol [1]
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e Chemical Structure:

Physicochemical and Spectroscopic Properties

The physical and spectral data are crucial for the identification, purification, and structural
elucidation of 2-Bromo-3-phenylpropanenitrile.

Physical Properties

This compound is typically a solid at room temperature and possesses properties that
necessitate careful handling in a laboratory setting.

Property Value Source
Molecular Weight 210.07 g/mol [1]
White to off-white crystalline ]
Appearance Supplier Data
powder
Melting Point 58-62 °C Supplier Data
Boiling Point Decomposes upon heating General Knowledge

Soluble in most organic
solvents (e.g.,

Solubility Dichloromethane, Ethyl General Knowledge
Acetate, Acetone). Insoluble in

water.

Spectroscopic Data

Spectroscopic analysis provides the definitive structural confirmation of the molecule.
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e 1H NMR (Proton Nuclear Magnetic Resonance): The proton NMR spectrum is expected to
show characteristic signals for the aromatic protons of the phenyl group (typically in the
range of 7.2-7.5 ppm), the benzylic protons (-CHz-) as a doublet of doublets, and the proton
on the bromine-bearing carbon (-CHBr) as a triplet.

e 13C NMR (Carbon-13 Nuclear Magnetic Resonance): The carbon spectrum will display
distinct signals for the nitrile carbon (around 115-120 ppm), the carbons of the phenyl ring
(125-140 ppm), the benzylic carbon, and the carbon atom bonded to the bromine.

* IR (Infrared) Spectroscopy: A sharp, strong absorption band characteristic of the nitrile (C=N)
stretching vibration is expected around 2240-2260 cm~*. Other significant peaks will
correspond to C-H bonds of the aromatic ring and aliphatic chain, and the C-Br bond.

e Mass Spectrometry (MS): The mass spectrum will show a characteristic isotopic pattern for a
bromine-containing compound, with two major peaks for the molecular ion [M]+ and [M+2]+
in an approximate 1:1 ratio. The monoisotopic mass is 208.98401 Da.[3]

Synthesis and Manufacturing

The most common laboratory-scale synthesis of 2-Bromo-3-phenylpropanenitrile involves
the a-bromination of 3-phenylpropanenitrile. This reaction leverages the increased acidity of the
a-proton due to the electron-withdrawing effect of the adjacent nitrile group.

Synthetic Route: a-Bromination of 3-
Phenylpropanenitrile

The reaction is typically carried out using a brominating agent such as N-Bromosuccinimide
(NBS) and a radical initiator like benzoyl peroxide or AIBN in an inert solvent.

Reaction: 3-Phenylpropanenitrile + NBS - 2-Bromo-3-phenylpropanenitrile + Succinimide

Reaction Mechanism

The reaction proceeds via a free-radical mechanism, which is a cornerstone of many selective
halogenation reactions.
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Product Formation
2-Bromo-3-phenylpropanenitrile

Step 2a: Propagation Step 2b: Propagation

Step 1: Initiation
Initiator decomposes to form radicals. Radical abstracts a-H from nitrile. | ----------——-—————— Nitrile radical reacts with NBS.

Click to download full resolution via product page

Caption: Free-radical mechanism for a-bromination.

Detailed Experimental Protocol

Setup: A round-bottom flask is charged with 3-phenylpropanenitrile and a suitable solvent
(e.g., carbon tetrachloride or acetonitrile).

Reagent Addition: N-Bromosuccinimide (NBS) and a catalytic amount of a radical initiator
(e.g., AIBN or benzoyl peroxide) are added to the flask.

Reaction Conditions: The mixture is heated to reflux and stirred under an inert atmosphere
(e.g., nitrogen or argon) for several hours.

Monitoring: The reaction progress is monitored by Thin Layer Chromatography (TLC) or Gas
Chromatography (GC).

Work-up: Upon completion, the reaction mixture is cooled, and the succinimide byproduct is
removed by filtration. The filtrate is then washed with an aqueous solution of sodium
thiosulfate to remove any remaining bromine, followed by a brine wash.

Purification: The organic layer is dried over anhydrous sodium sulfate, and the solvent is
removed under reduced pressure. The crude product is then purified by recrystallization or
column chromatography to yield pure 2-Bromo-3-phenylpropanenitrile.

Chemical Reactivity and Synthetic Utility

The reactivity of 2-Bromo-3-phenylpropanenitrile is dominated by the presence of the a-

bromo substituent, which is an excellent leaving group in nucleophilic substitution reactions.[4]

This makes the compound a valuable intermediate for introducing a variety of functional groups

at the a-position.
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Nucleophilic Substitution Reactions

The carbon atom bonded to the bromine is electrophilic and readily attacked by nucleophiles.
[4][5] These reactions typically proceed via an Sn2 mechanism, especially with a secondary
alkyl halide like this, leading to an inversion of stereochemistry if the starting material is chiral.

[6]

General Reaction: R-Nu + 2-Bromo-3-phenylpropanenitrile — 2-(Nu)-3-phenylpropanenitrile
+ R-Br

Where Nu represents a nucleophile (e.g., -OH, -OR, -CN, -N3).

Mechanism of Sn2 Substitution

The Sn2 mechanism is a concerted, one-step process where the nucleophile attacks the
electrophilic carbon at the same time as the bromide leaving group departs.[4][6]

2-Bromo-3-phenylpropanenitrile Nucleophile (Nu-)

Attack on a-carbon

New C-Nu bond forms C-Br bond breaks

2-substituted-3-phenylpropanenitrile Bromide (Br-)

Click to download full resolution via product page

Caption: Concerted Sn2 reaction pathway.

Applications in Synthesis

o Synthesis of Amino Acids: Reaction with ammonia or an azide followed by reduction and
hydrolysis can yield phenylalanine derivatives.
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o Formation of Heterocycles: The compound can serve as a precursor for the synthesis of
various nitrogen- and sulfur-containing heterocyclic systems.

o Pharmaceutical Intermediates: It is a key starting material in the synthesis of various
pharmaceutically active compounds.

Safety, Handling, and Storage

2-Bromo-3-phenylpropanenitrile is a hazardous substance and must be handled with
appropriate safety precautions.

Hazard Identification

» Toxicity: Toxic if swallowed, in contact with skin, or if inhaled.[7]
e [rritation: Causes skin and serious eye irritation.[8][9]

o Environmental Hazards: May be toxic to aquatic life with long-lasting effects.[9]

Recommended Safety Protocols

o Personal Protective Equipment (PPE): Wear protective gloves, protective clothing, eye
protection, and face protection.[8][9]

e Handling: Use only in a well-ventilated area or under a chemical fume hood.[7][8] Avoid
breathing dust, fumes, gas, mist, vapors, or spray.[8] Wash hands and any exposed skin
thoroughly after handling.[8]

o Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place.[7] Store
locked up.[7][9]

» Disposal: Dispose of contents and container to an approved waste disposal plant in
accordance with local, regional, and national regulations.[8][9]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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phenylpropanenitrile]. BenchChem, [2026]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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